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Compound of Interest

Compound Name: Adenosylhomocysteine

Cat. No.: B1680485

For Researchers, Scientists, and Drug Development Professionals

S-Adenosylhomocysteine (SAH), a crucial intermediate in cellular metabolism, is formed
during the demethylation of S-adenosylmethionine (SAM). As the direct precursor to
homocysteine, SAH is a potent inhibitor of most SAM-dependent methyltransferases.
Consequently, the intracellular SAM/SAH ratio is a critical indicator of a cell's methylation
capacity.[1] Dysregulation of SAH levels has been linked to a variety of pathological conditions,
including cancer, neurodegenerative diseases, and cardiovascular diseases.[1] These
application notes provide comprehensive guidance on the proper handling, storage, and
utilization of SAH standards in a laboratory setting.

Physicochemical Properties and Storage
Recommendations

SAH is typically supplied as a crystalline solid.[1][2] Understanding its fundamental properties
is essential for its effective use in research.
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Property Value Citations
Molecular Formula C14H20N60OsS [1112][3]
Molecular Weight 384.4 g/mol [1][3]
Appearance Crystalline solid [1112]14]
Storage Temperature -20°C [11[2]15]16]
Long-term Stability > 4 years at -20°C (as solid) [1][2]
UV/Vis Spectroscopy Amax 260 nm [11121[71

o . 15,400 M~*cm~* at 260 nm in
Molar Extinction Coefficient (g) [1][7]
water or 0.1 M NaCl

Solubility and Preparation of Stock Solutions

The accurate preparation of SAH solutions is critical for reliable experimental outcomes. The
choice of solvent will depend on the specific experimental requirements. To prevent oxidation, it
Is recommended to purge the solvent with an inert gas before dissolving the SAH.[2]

Solvent Concentration Notes Citations

Purge with an inert

1M HCI ~20 mg/mL [1112]
gas.

Water 1 mg/mL Soluble. [7]

DMSO ~5 mg/mL [4]

DMF ~1 mg/mL [4]

Note: For long-term stability of solutions, storage at -80°C is recommended.[8][9][10] It is
advisable to prepare aliquots of the stock solution to minimize freeze-thaw cycles.[5][10] Stock
solutions are often prepared in acidic buffers (e.g., 0.02 M HCI or 0.1% formic acid) to enhance
stability.[5][10]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_S_Adenosylhomocysteine_SAH.pdf
https://cdn.caymanchem.com/cdn/insert/13603.pdf
https://cdn.caymanchem.com/cdn/msds/13603m.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_S_Adenosylhomocysteine_SAH.pdf
https://cdn.caymanchem.com/cdn/msds/13603m.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_S_Adenosylhomocysteine_SAH.pdf
https://cdn.caymanchem.com/cdn/insert/13603.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-94482-56f12d7950c964.38635434
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_S_Adenosylhomocysteine_SAH.pdf
https://cdn.caymanchem.com/cdn/insert/13603.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/387/824/sae0099pis.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-296290.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_S_Adenosylhomocysteine_SAH.pdf
https://cdn.caymanchem.com/cdn/insert/13603.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_S_Adenosylhomocysteine_SAH.pdf
https://cdn.caymanchem.com/cdn/insert/13603.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/320/327/a9384pis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_S_Adenosylhomocysteine_SAH.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/320/327/a9384pis.pdf
https://cdn.caymanchem.com/cdn/insert/13603.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_S_Adenosylhomocysteine_SAH.pdf
https://cdn.caymanchem.com/cdn/insert/13603.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/320/327/a9384pis.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-94482-56f12d7950c964.38635434
https://safety365.sevron.co.uk/substances/accessSDS/SDS-94482-56f12d7950c964.38635434
https://pmc.ncbi.nlm.nih.gov/articles/PMC2724122/
https://www.cellbiolabs.com/sites/default/files/MET-5151-s-adenosylhomocysteine-elisa-kit.pdf
https://www.benchchem.com/pdf/How_to_prevent_oxidation_of_S_Adenosylhomocysteine_in_solution.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/387/824/sae0099pis.pdf
https://www.benchchem.com/pdf/How_to_prevent_oxidation_of_S_Adenosylhomocysteine_in_solution.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/387/824/sae0099pis.pdf
https://www.benchchem.com/pdf/How_to_prevent_oxidation_of_S_Adenosylhomocysteine_in_solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 1: Preparation of S-Adenosylhomocysteine
(SAH) Stock Solution

Materials:

S-Adenosylhomocysteine (SAH) powder

Solvent of choice (e.g., 0.02 M HCI, ultrapure water)

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes

Calibrated pipettes
Procedure:

o Allow the SAH powder to equilibrate to room temperature before opening the vial to prevent
condensation.

» Weigh the desired amount of SAH powder in a sterile microcentrifuge tube.

o Add the appropriate volume of the chosen solvent, which has been previously purged with
an inert gas for at least 15 minutes.

o Vortex the solution until the SAH is completely dissolved. Gentle warming or sonication can
be used to aid dissolution if necessary.

o Determine the precise concentration of the stock solution by measuring its absorbance at
260 nm using a UV-Vis spectrophotometer and applying the Beer-Lambert law (¢ = 15,400
M~1cm=1).[7][8]

 Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage.[8][9][10]

Protocol 2: General Handling and Safety Precautions
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S-Adenosylhomocysteine may cause eye, skin, or respiratory system irritation. It may be
harmful if inhaled, ingested, or absorbed through the skin.[3][4]

Personal Protective Equipment (PPE):

o Wear appropriate safety glasses, gloves, and a lab coat when handling SAH.[6]

Handling:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

e Handle in a well-ventilated area.[6]

e Wash hands thoroughly after handling.[2]

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[4]

In case of skin contact: Immediately wash skin with soap and plenty of water.[4]

If inhaled: Remove to fresh air.[4][6]

If ingested: Wash out mouth with water. Do not induce vomiting.[4]

Seek medical attention if irritation or other symptoms persist.

Visualizations
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Workflow for Handling and Storing SAH Standards
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Quantify Concentration (A260)

Aliguot into Single-Use Tubes
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Storage

Short-term Storage (-20°C) Long-term Storage (-80°C)
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Use in Experiment
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Discard Unused Portion

Click to download full resolution via product page

Caption: Workflow for Handling and Storing SAH Standards.
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Simplified Methionine Cycle and SAH Metabolism
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Caption: Simplified Methionine Cycle and SAH Metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for S-
Adenosylhomocysteine (SAH) Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680485#handling-and-storage-of-s-
adenosylhomocysteine-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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